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Compound of Interest

Compound Name:
5-(2-Hydroxyethyl)-2,3-dihydro-

1H-inden-1-one

Cat. No.: B15071641

Get Quote

Executive Summary
5-(2-Hydroxyethyl)indan-1-one (CAS 3470-49-3 for the hydroxy analog, structure implied) is a

critical bicyclic intermediate, often utilized in the synthesis of bronchodilators (e.g., Indacaterol)

and other adrenergic receptor agonists. Its structural core—an indanone ring substituted at the

5-position with a hydroxyethyl moiety—presents a specific challenge: installing the alkyl-alcohol

side chain regioselectively while preserving the ketone functionality.

This guide details two distinct synthesis routes tailored for different scales:

The Industrial Route (Friedel-Crafts): A cost-effective, multi-kilogram capable sequence

utilizing commodity reagents (phenethyl alcohol, aluminum chloride).

The Pharma Route (Suzuki/Hydroboration): A high-precision, palladium-catalyzed route ideal

for rapid medicinal chemistry synthesis or when 5-bromoindan-1-one is the available starting

material.
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The strategic disconnection relies on assembling the indanone core via cyclization or

functionalizing an existing halogenated indanone.
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Figure 1: Retrosynthetic disconnection showing the Industrial (Green) and Pharma (Yellow)

pathways.

Route 1: Industrial Scalable Protocol (Friedel-Crafts)
Rationale: This route avoids expensive transition metals and uses a "One-Pot"

acylation/cyclization sequence. It is robust for scale-up but requires careful heat management

during the aluminum chloride addition.

Phase A: Protection of Phenethyl Alcohol
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Objective: Protect the primary alcohol to prevent competitive acylation or complexation with

Lewis acids.

Reagents: 2-Phenylethanol (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (cat.), DCM.

Yield: >95% (Quantitative).

Phase B: One-Pot Acylation and Cyclization
Mechanism: The para-directing effect of the acetoxyethyl group directs the acylation to the 4-

position. The resulting chloroketone intermediate undergoes intramolecular alkylation

(cyclization) upon heating.

Reagents:

Phenethyl Acetate (Starting Material)

3-Chloropropionyl Chloride (1.2 eq)

Aluminum Chloride (

) (2.5 - 3.0 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Protocol:

Reactor Setup: Equip a flame-dried 3-neck flask with a mechanical stirrer, nitrogen inlet, and

a pressure-equalizing addition funnel. Vent through a caustic scrubber (NaOH) to trap HCl

gas.

Lewis Acid Slurry: Charge the flask with

(3.0 eq) and DCE (5 vol). Cool to 0–5°C.

Acylation:

Mix Phenethyl Acetate (1.0 eq) and 3-Chloropropionyl Chloride (1.2 eq) in DCE (2 vol).
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Add this mixture dropwise to the

slurry over 60 minutes, maintaining internal temperature <10°C.

Observation: Evolution of HCl gas. The mixture will darken.

Stir at 0–5°C for 2 hours. Monitor by HPLC/TLC for consumption of Phenethyl Acetate.

Cyclization (The "Melt"):

Once acylation is complete, slowly heat the reaction mixture to reflux (83°C for DCE) or

strip DCM and heat the neat melt to 70–80°C.

Maintain heat for 4–6 hours. This forces the intramolecular alkylation to close the 5-

membered ring.

Quench:

Cool the mixture to RT.

Slowly pour the reaction mass into crushed ice/HCl (conc.) mixture. Caution: Highly

Exothermic.

Workup:

Extract with DCM (3x).

Wash organic layer with brine and saturated

.

Dry over

and concentrate to yield crude 5-(2-acetoxyethyl)indan-1-one.

Phase C: Hydrolysis
Objective: Deprotect the acetate to release the target alcohol.

Dissolve the crude intermediate in Methanol/Water (3:1).
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Add

(2.0 eq) or LiOH (1.5 eq).

Stir at RT for 2–4 hours.

Acidify to pH 7 with 1N HCl.

Extract with Ethyl Acetate. Recrystallize from Hexane/EtOAc.

Route 2: High-Purity Pharma Protocol
(Suzuki/Hydroboration)
Rationale: Ideal when 5-bromoindan-1-one is available. This route guarantees regioselectivity

and high purity, suitable for GMP starting material synthesis.

Step 1: Suzuki-Miyaura Coupling
Reaction: 5-Bromoindan-1-one + Potassium Vinyltrifluoroborate

5-Vinylindan-1-one.

Protocol:

Charge: 5-Bromoindan-1-one (10 mmol), Potassium Vinyltrifluoroborate (11 mmol),

(3 mol%), and

(3.0 eq).

Solvent: THF/Water (9:1, degassed).

Conditions: Heat at reflux (65°C) for 12 hours under Nitrogen.

Workup: Filter through Celite, dilute with EtOAc, wash with water. Concentrate to give 5-

vinylindan-1-one.

Step 2: Hydroboration-Oxidation
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Reaction: Anti-Markovnikov hydration of the alkene. Critical Note: Use 9-BBN (9-

Borabicyclo[3.3.1]nonane) instead of

. Borane (

) will reduce the ketone to an alcohol. 9-BBN is highly chemoselective for alkenes in the
presence of ketones.

Protocol:

Hydroboration:

Dissolve 5-vinylindan-1-one (1.0 eq) in anhydrous THF.

Add 9-BBN (0.5 M in THF, 1.2 eq) dropwise at 0°C.

Warm to RT and stir for 4 hours.

Oxidation:

Cool to 0°C.[1]

Add 3M NaOH (aq) followed slowly by 30%

. Exothermic.

Stir for 1 hour at RT.

Purification:

Extract with EtOAc.

Purify via silica gel chromatography (Gradient: 20% to 60% EtOAc in Hexanes).

Comparison of Routes
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Feature Industrial (Friedel-Crafts)
Pharma
(Suzuki/Hydroboration)

Starting Material Cost Low (Phenethyl alcohol) High (5-Bromoindan-1-one)

Scalability High (Multi-kg feasible)
Medium (Catalyst cost limits

scale)

Purity Profile
Isomers possible (requires

recrystallization)
High regioselectivity

Step Count
3 (Protection, One-pot FC,

Hydrolysis)
2 (Coupling, Hydroboration)

Safety Hazards quench (Exotherm), HCl gas Palladium residues, Peroxides

Analytical Data & Quality Control
Target Molecule: 5-(2-hydroxyethyl)indan-1-one

1H NMR (400 MHz, CDCl3):

7.70 (d, J=8.0 Hz, 1H, Ar-H7)

7.30 (s, 1H, Ar-H4)

7.18 (d, J=8.0 Hz, 1H, Ar-H6)

3.90 (t, J=6.5 Hz, 2H, -CH2-OH)

3.12 (t, J=6.0 Hz, 2H, Indanone-C3)

2.95 (t, J=6.5 Hz, 2H, Ar-CH2-CH2OH)

2.68 (t, J=6.0 Hz, 2H, Indanone-C2)

HPLC Purity: >98.0% (Area %).

Impurity Controls:

Regioisomer: 6-(2-hydroxyethyl)indan-1-one (from ortho-acylation).
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Over-reduction: 5-(2-hydroxyethyl)indan-1-ol (if using non-selective reducing agents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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